3,4,4a,5,6,7,8,8a-Octahydro-2H-thiopyrano[3,2-c]pyridine;hydrochloride

• IUPAC Name: 3,4,4a,5,6,7,8,8a-octahydro-2H-thiopyrano[3,2-c]pyridine;hydrochloride
• InChI: InChI=1S/C8H15NS.ClH/c1-2-7-6-9-4-3-8(7)10-5-1;/h7-9H,1-6H2;1H
• InChI Key: VJTLPCVHXAWVRH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CNCCC2SC1.Cl
• Molecular Formula: C8H16ClNS
• Molecular Weight: 193.74 g/mol
• CAS No.: 2490418-44-3

Description

3,4,4a,5,6,7,8,8a-Octahydro-2H-thiopyrano[3,2-c]pyridine;hydrochloride is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest because of its unique structure and potential biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3,4,4a,5,6,7,8,8a-Octahydro-2H-thiopyrano[3,2-c]pyridine;hydrochloride involves its ability to inhibit certain enzymes. Specifically, this compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase. By inhibiting these enzymes, this compound has the potential to modulate neurotransmitter levels in the brain, which could be useful in the treatment of diseases such as Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not yet fully understood. However, studies have shown that this compound has the potential to modulate neurotransmitter levels in the brain, which could be useful in the treatment of diseases such as Alzheimer's disease. Additionally, this compound has been shown to have potential as an inhibitor of certain enzymes, which could be useful in the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4,4a,5,6,7,8,8a-Octahydro-2H-thiopyrano[3,2-c]pyridine;hydrochloride in lab experiments include its unique structure and potential biochemical and physiological effects. Additionally, this compound has been shown to have potential as an inhibitor of certain enzymes, which could be useful in the development of new drugs for the treatment of various diseases. However, limitations include the need for further research to fully understand the biochemical and physiological effects of this compound, as well as its potential side effects.

Future Directions

There are many future directions for research on 3,4,4a,5,6,7,8,8a-Octahydro-2H-thiopyrano[3,2-c]pyridine;hydrochloride. One area of interest is its potential use as a drug target for the treatment of various diseases. Further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential side effects. Additionally, future research could focus on the development of new drugs based on the structure and mechanism of action of this compound. Overall, there is much potential for future research on this compound and its potential use in scientific research.

Synthesis Methods

The synthesis of 3,4,4a,5,6,7,8,8a-Octahydro-2H-thiopyrano[3,2-c]pyridine;hydrochloride can be achieved through a multistep process involving the reaction of various chemical compounds. One such method involves the reaction of 2-mercaptoethanol, 2,3-dichloro-5,6-dicyano-1,4-benzoquinone, and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone with the appropriate starting materials. The resulting product can then be purified and isolated to obtain this compound.

Scientific Research Applications

3,4,4a,5,6,7,8,8a-Octahydro-2H-thiopyrano[3,2-c]pyridine;hydrochloride has been studied for its potential use in scientific research. One area of interest is its potential use as a drug target for the treatment of various diseases. This compound has been shown to have potential as an inhibitor of certain enzymes, which could be useful in the development of new drugs for the treatment of diseases such as cancer and Alzheimer's disease.